Cas no 2413897-91-1 (Tert-butyl 3-(4-ethynyl-1,3-oxazol-5-yl)azetidine-1-carboxylate)

• Product Name: Tert-butyl 3-(4-ethynyl-1,3-oxazol-5-yl)azetidine-1-carboxylate
• CAS No: 2413897-91-1
• MF: C₁₃H₁₆N₂O₃
• MW: 248.277743339539
• CID: 5911507
• PubChem ID: 146050197
• Update Time: 2025-10-30

Tert-butyl 3-(4-ethynyl-1,3-oxazol-5-yl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Z4335939987
• Tert-butyl 3-(4-ethynyl-1,3-oxazol-5-yl)azetidine-1-carboxylate
• 2413897-91-1
• EN300-7564383

• Inchi： 1S/C13H16N2O3/c1-5-10-11(17-8-14-10)9-6-15(7-9)12(16)18-13(2,3)4/h1,8-9H,6-7H2,2-4H3
• InChI Key： XDUIHRCQANQIKZ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C2=C(C#C)N=CO2)C1)=O

Computed Properties

• Exact Mass: 248.11609238g/mol
• Monoisotopic Mass: 248.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.6Ų

Additional information on Tert-butyl 3-(4-ethynyl-1,3-oxazol-5-yl)azetidine-1-carboxylate

Comprehensive Overview of Tert-butyl 3-(4-ethynyl-1,3-oxazol-5-yl)azetidine-1-carboxylate (CAS No. 2413897-91-1)

The compound Tert-butyl 3-(4-ethynyl-1,3-oxazol-5-yl)azetidine-1-carboxylate (CAS No. 2413897-91-1) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This molecule features a unique combination of functional groups, including an ethynyl moiety, an oxazole ring, and a azetidine core protected by a tert-butyl carboxylate group. Such structural diversity makes it a valuable intermediate for the synthesis of novel pharmaceuticals and bioactive compounds.

In recent years, the demand for heterocyclic compounds like Tert-butyl 3-(4-ethynyl-1,3-oxazol-5-yl)azetidine-1-carboxylate has surged due to their pivotal role in the development of small-molecule inhibitors and kinase-targeted therapies. Researchers are particularly interested in its potential applications in cancer treatment, neurodegenerative diseases, and anti-inflammatory agents. The ethynyl group in this compound allows for further functionalization via click chemistry, a technique widely adopted in bioconjugation and drug delivery systems.

The synthesis of Tert-butyl 3-(4-ethynyl-1,3-oxazol-5-yl)azetidine-1-carboxylate involves multi-step organic reactions, often starting from commercially available azetidine derivatives. Key steps include the introduction of the oxazole ring and the ethynyl functionality, followed by protection with a tert-butyl carboxylate group. These synthetic routes are optimized for high yield and purity, ensuring the compound meets the stringent requirements of pharmaceutical research.

From a structural-activity relationship (SAR) perspective, the azetidine ring in this compound contributes to its conformational rigidity, which is crucial for binding to biological targets. The oxazole ring, on the other hand, enhances its metabolic stability and bioavailability. These features make Tert-butyl 3-(4-ethynyl-1,3-oxazol-5-yl)azetidine-1-carboxylate a promising candidate for further optimization in drug design projects.

In the context of AI-driven drug discovery, compounds like Tert-butyl 3-(4-ethynyl-1,3-oxazol-5-yl)azetidine-1-carboxylate are often screened using machine learning algorithms to predict their binding affinities and toxicity profiles. This approach accelerates the identification of lead compounds and reduces the time and cost associated with traditional high-throughput screening methods.

Another area of interest is the compound's potential role in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in targeted protein degradation. The ethynyl group in Tert-butyl 3-(4-ethynyl-1,3-oxazol-5-yl)azetidine-1-carboxylate can be leveraged to attach E3 ligase ligands, enabling the design of bifunctional molecules that degrade disease-causing proteins.

For researchers and suppliers, the availability of Tert-butyl 3-(4-ethynyl-1,3-oxazol-5-yl)azetidine-1-carboxylate (CAS No. 2413897-91-1) is critical. It is often listed under synonyms such as 1-Boc-3-(4-ethynyloxazol-5-yl)azetidine or tert-butyl 3-(4-ethynyloxazol-5-yl)azetidine-1-carboxylate, which are commonly used in chemical databases and procurement platforms.

In summary, Tert-butyl 3-(4-ethynyl-1,3-oxazol-5-yl)azetidine-1-carboxylate represents a versatile and valuable building block in modern drug discovery. Its unique structural features and compatibility with advanced chemical biology techniques position it as a key player in the development of next-generation therapeutics.